Benzo[d]thiazol-2-yl(7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C19H16F2N2OS2/c20-12-5-6-14(21)13(11-12)16-7-8-23(9-10-25-16)19(24)18-22-15-3-1-2-4-17(15)26-18/h1-6,11,16H,7-10H2
• InChI Key: QEFWLVVWXHVNHX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=C(C=CC(=C2)F)F)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H16F2N2OS2
• Molecular Weight: 390.5 g/mol

Description

Benzo[d]thiazol-2-yl(7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)methanone is a chemical compound that belongs to the class of benzothiazoles. Benzothiazoles are heterocyclic compounds with a wide range of biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is analyzed based on IR, 1H, 13C NMR, and mass spectral data. The steric and electrostatic potential fields are calculated at each lattice intersection of a regularly spaced grid of 1.0 Å.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. Further, the obtained intermediate compounds are treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives are determined by various methods including IR spectroscopy, NMR spectroscopy, and mass spectrometry. The compounds show different properties depending on their substituents.

Scientific Research Applications

Anticancer Activity

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Anti-Biofilm Properties

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Antimicrobial Studies

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Anti-Mycobacterial Chemotypes

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Medicinal Chemistry Applications

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Future Directions

Benzothiazole derivatives are a promising class of compounds for drug development due to their wide range of biological activities. Future research may focus on the development of novel benzothiazole derivatives with enhanced biological activities and improved safety profiles.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antimicrobial, antifungal, antiviral, and antitumor activities .

Mode of Action

Some thiazole derivatives have been found to inhibit quorum sensing in bacteria . Quorum sensing is a bacterial cell-cell communication mechanism that responds to external factors and coordinates host toxic behaviors such as biofilm formation and virulence production .

Biochemical Pathways

It’s known that thiazole derivatives can affect various biochemical pathways due to their diverse biological activities . For instance, some thiazole derivatives have been found to inhibit the LasB system, a quorum-sensing pathway in Pseudomonas aeruginosa .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of the compound.

Result of Action

Some thiazole derivatives have shown promising quorum-sensing inhibitory activities, which could potentially lead to the inhibition of biofilm formation and virulence production in bacteria .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, bacteria use quorum sensing pathways to respond to external factors such as nutrient availability and defense mechanisms . Therefore, these factors could potentially influence the compound’s action, efficacy, and stability.